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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals minimize extrinsic

noise in their Electrochemical Impedance Spectroscopy (EIS) data.

Frequently Asked Questions (FAQSs)

Q1: What are the most common sources of extrinsic noise in EIS measurements?

Al: The most common sources of extrinsic noise in EIS measurements include:

Power line interference (50/60 Hz noise): This is often the most dominant noise source and
originates from the alternating current of the electrical grid.[1][2][3]

Electromagnetic Interference (EMI): Other electronic instruments in the lab, such as stirrers,
laptops, and climate chambers, can generate electromagnetic fields that interfere with
sensitive EIS measurements.[4][5][6]

Improper Grounding and Shielding: Ground loops and inadequate shielding can create
pathways for noise to enter the measurement system.[7][8][9]

Poor Cable and Connections: Long, unshielded, or corroded cables, as well as weak
contacts from crocodile clips, can introduce noise and artifacts into the data.[1][4][10]
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 Vibrations: Mechanical vibrations from equipment like centrifuges can affect the stability of
the electrochemical setup and introduce noise.[2][11]

Q2: How can | quickly check if my EIS setup is susceptible to noise?

A2: A simple way to check for noise is to perform a measurement with a dummy cell that has a
known, simple impedance response (e.g., a resistor-capacitor circuit).[12] If the measured data
deviates significantly from the expected response or shows a lot of scatter, it is likely that your
setup is picking up external noise.

Q3: What is a Faraday cage and when should | use it?

A3: A Faraday cage is a grounded enclosure made of conductive material that shields its
contents from external electric fields.[5][6][13] You should use a Faraday cage whenever
possible, especially for experiments involving low currents (below ~1 pA) or high impedances
(above ~10"5 Q), as these are particularly sensitive to noise.[14] For optimal performance, the
Faraday cage should be properly earthed, and the device under test should be placed in the
center of the cage.[5]

Q4: Can the length and type of cables affect my EIS data?

A4: Yes, cable length and type can significantly impact EIS data quality. Long cables can act as
antennas, picking up environmental noise.[10] They can also introduce parasitic inductance
and resistance, which can distort the impedance spectrum, especially at high frequencies.[1]
[15] It is recommended to use the shortest possible, shielded cables.[10] Twisting the current-
carrying and voltage-sensing leads together can also help to minimize inductive coupling.[1][4]
[16]

Q5: Are there any software methods to reduce noise after data acquisition?

A5: While it is always best to minimize noise at the source, some software-based techniques
can help improve data quality post-measurement. Many EIS software packages include
smoothing filters, such as moving average or Savitzky-Golay filters, which can reduce random
noise.[17] Some advanced software can also perform Kramers-Kronig transformations to check
data consistency and identify potential artifacts.[18] However, it is important to use these tools
with caution as they can sometimes distort the underlying signal.[3]
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Troubleshooting Guides

Guide 1: Diaghosing and Mitigating 50/60 Hz Power Line
Noise

This guide provides a step-by-step approach to identifying and reducing the common issue of
50/60 Hz noise in your EIS data.

Experimental Protocol:

e Initial Measurement: Perform an EIS measurement on your electrochemical cell or a dummy
cell.

o Data Visualization: Plot the raw data, paying close attention to the low-frequency region of
the Nyquist plot and any periodic oscillations in the time-domain signal.

e Frequency Analysis: If your software allows, perform a Fast Fourier Transform (FFT) on the
time-domain data to identify dominant frequency components. A sharp peak at 50 Hz or 60
Hz is a clear indicator of power line noise.

Troubleshooting Workflow:
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Start: Noisy EIS Data at 50/60

Hz

Y

Is the cell in a properly grounded Faraday cage?

Are all connections clean and tight?

No Yes
\ 4
Check grounding of all instruments.
\
Place cell in a grounded Faraday cage. No Yes
\
Are cables shielded and as short as possible?
\
Establish a single-point ground for all equipment. No Yes
\
\
Use shielded, shorter cables. Twist leads together. No

Success: Noise Minimized

Y

Yes

Y

Clean and tighten all electrical contacts.

Apply a 50/60 Hz notch filter in the software.

\
Further Investigation Needed

Click to download full resolution via product page

Caption: Troubleshooting workflow for 50/60 Hz noise.
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Guide 2: Addressing High-Frequency Noise and Artifacts

High-frequency noise often manifests as inductive tails or scattered data points at the
beginning of the Nyquist plot. This guide helps to identify and resolve these issues.

Experimental Protocol:

e High-Frequency Measurement: Perform an EIS measurement extending to the upper-
frequency limit of your potentiostat.

» Nyquist Plot Analysis: Examine the high-frequency intercept with the real axis and any
subsequent data points. An upward trend away from the real axis or significant scatter
indicates a problem.

e Dummy Cell Comparison: Measure a purely resistive dummy cell. The resulting Nyquist plot
should be a single point at the resistance value. Any deviation suggests an issue with the
setup.

Troubleshooting Workflow:
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| Start: High-Frequency Noise/Artifacts

!

Are the current and voltage leads twisted and separated?

| Is the cell and cabling properly shielded?

No Yes
\4
Are the cables as short as possible?
A\
Twist the current leads together and the voltage leads together. o Yes
\4
\4
Use the shortest possible cables. No
Y

Yes
\

Are the connections to the electrodes secure and low-profile?

Ensure the Faraday cage is well-sealed and grounded.

INo Yes

\4 \4

| Improve electrode connections to minimize inductance.

Consider Instrument Limitations

\ i

Success: High-Frequency Noise Reduced

Click to download full resolution via product page

Caption: Troubleshooting workflow for high-frequency noise.
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Data Presentation

Table 1: Common Noise Sources and Mitigation Strategies

Noise Source

Frequency
Range

Common
Cause

Primary
Mitigation
Strategy

Secondary
Mitigation

Use a properly

Use a 50/60 Hz

Power Line 50/60 Hz and ] grounded o
) AC power grid notch filter in
Interference harmonics Faraday cage.[1]
software.[3]
[4][13]
Isolate the
. ] Turn off non-
Electromagnetic Nearby experimental )
. i ) essential
Interference Varies electronic setup in a )
. electronic
(EMI) equipment Faraday cage.[5] )
devices.
[6]
Establish a Use isolated
Multiple ground single-point grounding for

Ground Loops

Low Frequency

connections

ground for all

instruments.[8]

sensitive

equipment.[19]

Use short, Keep current and
Cable ) Long cables, ) ]
High Frequency twisted-pair voltage leads
Inductance large loop area
cables.[1][16] separated.
Ensure clean,
Poor Corroded or tight, and secure  Use high-quality
. Broadband , .
Connections loose clips connections.[1] connectors.
[4]
Place the setup Move the
Mechanical Nearby on a vibration experiment to a
) ] Low Frequency ] ) ) ] ]
Vibrations machinery isolation table. guieter location.

[20]

[2]

Table 2: Recommended Practices for Cabling
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Parameter Recommendation Rationale
Minimizes parasitic inductance
Length As short as possible and resistance, and reduces
antenna effects.[1][10][15]
Shielding prevents pickup of
) . ) . external noise.[8][10] Twisting
Type Shielded coaxial or twisted-pair o ) i
minimizes inductive loops.[4]
[16]
) ] Prevents contact impedance
Connections Clean, tight, and secure ) ] )
and intermittent signals.[1][4]
Twist current-carrying leads )
_ Reduces mutual inductance
together and voltage-sensing
Layout between the current and

leads together. Keep the two

pairs separate.

voltage signals.[16]

Experimental Protocols
Protocol 1: Proper Use of a Faraday Cage

o Placement: Place the entire electrochemical cell, including the electrodes and a portion of

the connecting leads, inside the Faraday cage.[5]

e Grounding: Connect the Faraday cage to the ground terminal of your potentiostat using a

low-impedance connection.[4][5] This ensures that the cage and the measurement

instrument are at the same ground potential.[14]

o Sealing: Close the door or lid of the Faraday cage securely to ensure a continuous

conductive shield. Minimize any openings.[5]

 Internal Environment: Do not place any noise-generating equipment (e.g., magnetic stirrers,

power supplies) inside the Faraday cage.[5] If a stirrer is necessary, use a magnetically

coupled stirrer with the motor placed outside the cage.

e Cable Entry: Pass the cables from the potentiostat into the cage through a small, dedicated

opening. A grounded conduit at the entry point can further reduce noise penetration.[20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1173158#how-to-minimize-extrinsic-
noise-in-electrochemical-impedance-spectroscopy-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://pubs.acs.org/doi/10.1021/acs.analchem.2c02347
https://www.benchchem.com/product/b1173158#how-to-minimize-extrinsic-noise-in-electrochemical-impedance-spectroscopy-data
https://www.benchchem.com/product/b1173158#how-to-minimize-extrinsic-noise-in-electrochemical-impedance-spectroscopy-data
https://www.benchchem.com/product/b1173158#how-to-minimize-extrinsic-noise-in-electrochemical-impedance-spectroscopy-data
https://www.benchchem.com/product/b1173158#how-to-minimize-extrinsic-noise-in-electrochemical-impedance-spectroscopy-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1173158?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

